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Compound of Interest

Compound Name: Disperse blue 124

Cat. No.: B3427788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Disperse Blue 124 (CAS No: 61951-51-7), a monoazo dye utilized in the textile industry and

as a standard for allergy-releasing dye assays.[1] Understanding the solubility of this

compound in various solvents is critical for its application in dyeing processes, analytical

method development, and toxicological studies.

Disperse Blue 124, with the molecular formula C₁₆H₁₉N₅O₄S, is characterized by its low

aqueous solubility, a common feature of disperse dyes.[2][3] These dyes are designed to be

applied to hydrophobic fibers like polyester from aqueous dispersions.[4][5] Consequently, their

solubility in water is minimal, while they exhibit higher solubility in organic solvents.[3]

Core Physicochemical Properties of Disperse Blue
124
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Property Value Source

Molecular Formula C₁₆H₁₉N₅O₄S [1][2][6]

Molecular Weight 377.42 g/mol [6]

CAS Number 61951-51-7 [1][2][6]

Appearance Brilliant blue [6]

LogP 4.68770 [2]

Quantitative Solubility Data
Specific quantitative solubility data for Disperse Blue 124 in a wide range of solvents is not

extensively available in published literature. Disperse dyes are generally characterized as

being sparingly soluble in water.[2] While one commercial source provides Disperse Blue 124
as a 100 µg/mL solution in acetonitrile, this represents a prepared concentration rather than the

saturation solubility.[1]

For illustrative purposes, the following table presents representative solubility data for a

structurally different disperse dye, Disperse Blue 54, to provide a general understanding of the

expected solubility behavior of this class of dyes. It is crucial to note that these values are not

for Disperse Blue 124 and must be experimentally determined for the specific application.

Table 1: Illustrative Solubility of a Representative Disperse Dye (Disperse Blue 54) in Selected

Organic Solvents[7]
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Solvent Temperature (°C)
Solubility ( g/100 g
Solvent)

Acetone 25 ~0.5 - 1.0

Chloroform 25 ~1.0 - 2.0

Dichloromethane 25 ~1.0 - 2.0

Ethyl Acetate 25 ~0.2 - 0.5

Methanol 25 ~0.1 - 0.2

Toluene 25 ~0.1 - 0.3

Experimental Protocol for Solubility Determination
A common and reliable method for determining the solubility of a colored compound like

Disperse Blue 124 is through UV-Vis spectrophotometry, which relies on the Beer-Lambert

Law.[7] This protocol outlines the steps to determine the solubility of Disperse Blue 124 in a

given solvent.

Materials and Equipment
Disperse Blue 124 (pure solid)

Solvent of interest (e.g., acetone, ethanol, dichloromethane)

Analytical balance

Volumetric flasks and pipettes

Centrifuge or filtration apparatus (e.g., 0.45 µm syringe filters)

UV-Vis spectrophotometer

Thermostatically controlled shaker or water bath

Procedure
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Preparation of a Saturated Solution:

Add an excess amount of solid Disperse Blue 124 to a known volume of the chosen

solvent in a sealed container.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached. A thermostatically controlled shaker is

recommended.

After equilibration, allow the solution to stand to let the undissolved solid settle.

Separation of the Saturated Solution:

Carefully separate the saturated supernatant from the excess solid. This can be achieved

by centrifugation followed by decantation or by filtering the solution through a 0.45 µm

syringe filter to remove any undissolved particles.

Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a small amount of Disperse Blue 124 and dissolve it in the solvent to

prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to create a set of standard solutions with

decreasing, known concentrations.

Using the UV-Vis spectrophotometer, determine the wavelength of maximum absorbance

(λmax) for Disperse Blue 124 in the chosen solvent by scanning a spectrum of one of the

standard solutions.

Measure the absorbance of each standard solution at the determined λmax.

Plot a graph of absorbance versus concentration to generate a calibration curve. The

relationship should be linear, following the Beer-Lambert Law (A = εbc).

Measurement and Calculation of Solubility:

Take a precise aliquot of the clear, saturated solution and dilute it with a known volume of

the solvent to bring its absorbance within the linear range of the calibration curve.
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Measure the absorbance of the diluted saturated solution at the λmax.

Using the equation of the calibration curve, determine the concentration of the diluted

solution.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor. This value represents the

solubility of Disperse Blue 124 in the solvent at the specified temperature.

Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

dye solubility.

Caption: Workflow for the experimental determination of dye solubility.

Signaling Pathways
Currently, there is no readily available information in the public domain linking Disperse Blue
124 to specific signaling pathways. Its primary documented biological effect is as a contact

allergen, capable of causing textile dermatitis.[2] Further research would be required to

investigate any potential interactions with cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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